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Compound of Interest

Compound Name: VLX600

Cat. No.: B1683838 Get Quote

Essential Safety and Handling Guide for VLX600
This guide provides crucial safety and logistical information for the handling, use, and disposal

of VLX600, a compound recognized for its selective cytotoxicity towards quiescent cancer cells.

The following procedures are designed to ensure the safety of laboratory personnel and to

provide a framework for the operational management of this chemical.

Chemical and Physical Properties
VLX600 is a crystalline solid with the molecular formula C₁₇H₁₅N₇ and a molecular weight of

317.35.[1] A summary of its key quantitative data is presented below.
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Property Value Reference

Molecular Formula C₁₇H₁₅N₇ [1]

Molecular Weight 317.35 g/mol [1]

Appearance Crystalline solid [1]

CAS Number 327031-55-0 [1]

Solubility

≤1 mg/mL in ethanol; 20

mg/mL in DMSO; 20 mg/mL in

dimethyl formamide

[1]

Storage Temperature
-20°C (as powder) or -80°C (in

solvent)

Personal Protective Equipment (PPE)
Due to its cytotoxic nature, strict adherence to PPE protocols is mandatory when handling

VLX600. The following table outlines the required PPE for various laboratory activities involving

this compound.
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Activity Required Personal Protective Equipment

Weighing and Reconstitution

- Gloves: Two pairs of chemotherapy-rated

nitrile gloves. - Eye Protection: Safety glasses

with side shields or goggles. - Respiratory

Protection: NIOSH-approved N95 or higher-level

respirator.[2][3][4][5][6] - Lab Coat: Disposable,

back-closing gown.

Cell Culture and Assays

- Gloves: Two pairs of chemotherapy-rated

nitrile gloves. - Eye Protection: Safety glasses

with side shields. - Lab Coat: Standard

laboratory coat.

Waste Disposal

- Gloves: Two pairs of chemotherapy-rated

nitrile gloves. - Eye Protection: Safety glasses

with side shields or goggles. - Lab Coat:

Disposable, back-closing gown.

Experimental Protocols
Preparation of a 10 mM VLX600 Stock Solution in DMSO
This protocol describes the safe reconstitution of solid VLX600 to create a stock solution for

use in cell culture experiments.

Materials:

VLX600 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood or biological safety cabinet

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips
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Procedure:

Preparation: Don all required PPE for weighing and reconstitution. Perform all subsequent

steps in a certified chemical fume hood or biological safety cabinet.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of VLX600 powder into the tube.

Reconstitution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

to achieve a final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM

solution, add 1 mL of DMSO to 3.17 mg of VLX600.

Dissolution: Gently vortex the tube until the VLX600 is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store the aliquots at -80°C.

Cell Viability Assay using VLX600
This protocol outlines a general procedure for treating cultured cells with VLX600 and

assessing cell viability.

Materials:

Cultured cells in 96-well plates

10 mM VLX600 stock solution

Complete cell culture medium

Cell viability reagent (e.g., CellTiter-Glo®)

Luminometer

Procedure:

Cell Plating: Plate cells at a density of 10,000 cells per well in a 96-well plate and allow them

to adhere overnight.
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Treatment Preparation: In a chemical fume hood or biological safety cabinet, prepare serial

dilutions of the 10 mM VLX600 stock solution in complete cell culture medium to achieve the

desired final concentrations.

Cell Treatment: Carefully remove the existing medium from the cells and replace it with the

medium containing the various concentrations of VLX600. Include vehicle control wells

(medium with DMSO only).

Incubation: Incubate the plate for the desired time period (e.g., 24 or 48 hours) under

standard cell culture conditions.

Viability Assessment: Following incubation, measure cell viability using a commercially

available ATP-based assay according to the manufacturer's instructions.

Data Analysis: Read the luminescence on a plate reader and normalize the data to the

vehicle control to determine the effect of VLX600 on cell viability.

Operational Plans
Spill Response Workflow
Immediate and appropriate action is critical in the event of a VLX600 spill. The following

diagram outlines the logical workflow for handling such an incident.

Spill Occurs Evacuate Immediate Area Alert Supervisor and
EH&S

Secure the Area
(Restrict Access)

Don Appropriate PPE
(2 pairs gloves, gown,

goggles, N95 respirator)

Contain the Spill
(Use absorbent pads) Clean the Spill Area Decontaminate Surfaces Dispose of all materials

as cytotoxic waste Complete Incident Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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